Cas no 842123-92-6 (2-(1,3-Dioxolan-2-ylmethyl)anisole)

• Product Name: 2-(1,3-Dioxolan-2-ylmethyl)anisole
• CAS No: 842123-92-6
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD04117674
• CID: 989260
• PubChem ID: 2758699
• Update Time: 2025-11-02

2-(1,3-Dioxolan-2-ylmethyl)anisole Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxybenzyl)-1,3-dioxolane
• 2-(1,3-Dioxolan-2-ylmethyl)-1-methoxybenzene
• 2-(1,3-DIOXOLAN-2-YLMETHYL)ANISOLE
• 2-[(2-methoxyphenyl)methyl]-1,3-dioxolane
• MFCD04117674
• 842123-92-6
• AKOS006345777
• DTXSID50374445
• CS-0364371
• DB-291556
• 2-(1,3-Dioxolan-2-ylmethyl)anisole

• MDL： MFCD04117674
• Inchi： 1S/C11H14O3/c1-12-10-5-3-2-4-9(10)8-11-13-6-7-14-11/h2-5,11H,6-8H2,1H3
• InChI Key： AXULXOLGXYVIOO-UHFFFAOYSA-N
• SMILES： O1CCOC1CC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 194.09400
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.122
• Boiling Point: 279.6°C at 760 mmHg
• Flash Point: 92.5°C
• Refractive Index: 1.523
• PSA: 27.69000
• LogP: 1.61060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(1,3-Dioxolan-2-ylmethyl)anisole

Recent Advances in the Study of 2-(1,3-Dioxolan-2-ylmethyl)anisole (CAS: 842123-92-6) in Chemical Biology and Pharmaceutical Research

The compound 2-(1,3-Dioxolan-2-ylmethyl)anisole (CAS: 842123-92-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a versatile intermediate in organic synthesis and its promising pharmacological properties, making it a subject of intense investigation.

One of the key areas of interest is the synthetic pathways for 2-(1,3-Dioxolan-2-ylmethyl)anisole. A 2023 study published in the *Journal of Organic Chemistry* demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This method not only improves the scalability of production but also reduces the environmental impact compared to traditional approaches. The study emphasized the compound's stability under various conditions, which is crucial for its application in drug development and industrial processes.

In terms of biological activity, recent in vitro and in vivo studies have explored the compound's potential as an anti-inflammatory and anticancer agent. Research published in *Bioorganic & Medicinal Chemistry Letters* revealed that 2-(1,3-Dioxolan-2-ylmethyl)anisole exhibits significant inhibitory effects on pro-inflammatory cytokines, suggesting its potential use in treating chronic inflammatory diseases. Additionally, preliminary data from cancer cell line studies indicate that the compound may induce apoptosis in certain tumor types, though further mechanistic studies are required to elucidate its exact mode of action.

The pharmacological potential of 2-(1,3-Dioxolan-2-ylmethyl)anisole extends to its use as a prodrug or a building block for more complex molecules. A 2024 study in *European Journal of Medicinal Chemistry* explored its derivatization to enhance bioavailability and target specificity. The researchers synthesized a series of analogs and evaluated their pharmacokinetic profiles, identifying several candidates with improved metabolic stability and tissue penetration. These findings open new avenues for the development of next-generation therapeutics.

Despite these promising results, challenges remain in the clinical translation of 2-(1,3-Dioxolan-2-ylmethyl)anisole. Issues such as toxicity profiles, long-term stability, and formulation optimization need to be addressed. Ongoing research is focusing on structure-activity relationship (SAR) studies to refine the compound's properties and minimize off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the transition from bench to bedside.

In conclusion, 2-(1,3-Dioxolan-2-ylmethyl)anisole (CAS: 842123-92-6) represents a promising candidate in the realm of chemical biology and drug discovery. Its versatile synthetic accessibility, coupled with its diverse biological activities, positions it as a valuable tool for both basic research and therapeutic development. Future studies should prioritize translational research to fully realize its potential in addressing unmet medical needs.